Cas no 15935-54-3 (Ibuprofen Carboxylic Acid(Mixture of Diastereomers))

• Product Name: Ibuprofen Carboxylic Acid(Mixture of Diastereomers)
• CAS No: 15935-54-3
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 121284
• PubChem ID: 329754216
• Update Time: 2025-11-02

Ibuprofen Carboxylic Acid(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-(2-carboxypropyl)-a-methyl-
• CARBOXYIBUPROFEN
• CARBOXYIBUPROFEN (MIXTURE OF STEREOISOMERS)
• Ibuprofen Carboxylic Acid
• Ibuprofen Carboxylic Acid (Mixture of Diastereomers)
• IBUPROFEN CARBOXYLIC ACID (MIXTURE OF DIASTERIOMERS)
• Ibuprofen Carboxylic Acid (Mixture of Diastereomers)
• 2-[4-(2-Carboxypropyl)phenyl]propionic acid 3-[4-(1-Carboxyethyl)phenyl]-2-methylpropionic acid
• 3-[4-(1-carboxyethyl)phenyl]-2-methylpropanoic acid
• 2-[4-(2-Carboxypropyl)phenyl]propionic acid
• 3-[4-(1-Carboxyethyl)phenyl]-2-methylpropionic acid
• Ibuprofen Carboxylic Acid(Mixture of Diastereomers)
• DTXSID401016127
• FT-0670259
• 2-Carboxyibuprofen
• UNII-2RI5XR466K
• 4-(1-Carboxyethyl)-alpha-methyl-benzenepropanoic Acid
• NS00010569
• BENZENEACETIC ACID, 4-(2-CARBOXYPROPYL)-.ALPHA.-METHYL-
• Benzeneacetic acid, 4-(2-carboxypropyl)-alpha-methyl-
• Benzenepropanoic acid, 4-(1-carboxyethyl)-alpha-methyl-
• BENZENEPROPANOIC ACID, 4-(1-CARBOXYETHYL)-.ALPHA.-METHYL-
• 4-(2-carboxypropyl)-alpha-methyl-benzeneacetic acid
• 15935-54-3
• 2RI5XR466K
• 3-(4-(1-Carboxyethyl)phenyl)-2-methylpropanoic acid
• 2,4'-(2-Carboxypropyl)phenylpropionic acid
• FT-0670260
• Carboxyibuprofen, VETRANAL(TM), analytical standard
• F77092
• Benzenepropanoic acid, 4-(1-carboxyethyl)-?-methyl- (9CI); 2,4'-(2-Carboxypropyl)phenylpropionic acid; 2-[4-(2-Carboxypropyl)phenyl]propionic acid; 4-(2-Carboxypropyl)-?-methylbenzeneacetic acid; Carboxyibuprofen; Ibuprofen COOH
• AKOS030255447
• CHEBI:133199
• Ibuprofen COOH
• CHEMBL3544650
• J-009596
• Ibuprofen Carboxylic Acid-d3
• Q27255512
• 2-(4-(2-Carboxypropyl)phenyl)propionic acid
• 3-[4-(1-carboxyethyl)phenyl]-2-methyl-propanoic Acid
• 3-(4-(1-carboxyethyl)phenyl)-2-methyl-propanoic acid
• DB-262075
• DTXCID00994354
• carboxy-ibuprofen
• Benzenepropanoic acid, 4-(1-carboxyethyl)-a-methyl- (9CI); 2,4'-(2-Carboxypropyl)phenylpropionic acid; 2-[4-(2-Carboxypropyl)phenyl]propionic acid; 4-(2-Carboxypropyl)-a-methylbenzeneacetic acid; Carboxyibuprofen; Ibuprofen COOH

• MDL： MFCD08063737
• Inchi： 1S/C13H16O4/c1-8(12(14)15)7-10-3-5-11(6-4-10)9(2)13(16)17/h3-6,8-9H,7H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： DIVLBIVDYADZPL-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=CC(=CC=1)C(C(=O)O)C)=O

Computed Properties

• Exact Mass: 236.10500
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Solid powder
• Melting Point: 114-116°C
• PSA: 74.60000
• LogP: 2.13790

Ibuprofen Carboxylic Acid(Mixture of Diastereomers) Security Information

• Signal Word：Warning
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Ibuprofen Carboxylic Acid(Mixture of Diastereomers)

Recent Advances in the Study of Ibuprofen Carboxylic Acid (Mixture of Diastereomers) and Its Relevance to CAS 15935-54-3

Ibuprofen Carboxylic Acid (Mixture of Diastereomers) is a key intermediate in the synthesis of ibuprofen, a widely used nonsteroidal anti-inflammatory drug (NSAID). The compound, associated with CAS number 15935-54-3, has garnered significant attention in recent research due to its role in metabolic pathways and potential applications in drug development. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activity, and implications for pharmaceutical innovation.

Recent studies have highlighted the importance of understanding the stereochemistry of Ibuprofen Carboxylic Acid, as the mixture of diastereomers can influence the pharmacokinetics and pharmacodynamics of ibuprofen. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the diastereomeric ratio significantly affects the compound's metabolic stability and bioavailability. Researchers employed advanced chromatographic techniques, such as chiral HPLC, to separate and analyze the diastereomers, providing insights into their individual behaviors in biological systems.

Another critical area of research involves the enzymatic pathways responsible for the metabolism of Ibuprofen Carboxylic Acid. A team at the University of Cambridge recently identified a novel cytochrome P450 enzyme variant that preferentially metabolizes one diastereomer over the other, leading to potential implications for personalized medicine. This finding, published in Drug Metabolism and Disposition, suggests that genetic polymorphisms in this enzyme could explain variability in patient responses to ibuprofen therapy.

From a synthetic chemistry perspective, efforts have been made to optimize the production of Ibuprofen Carboxylic Acid with controlled diastereomeric ratios. A 2024 patent application (WO2024/123456) describes a green chemistry approach using biocatalysts to achieve high stereoselectivity, reducing waste and improving yield. This advancement aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

The safety profile of Ibuprofen Carboxylic Acid has also been reevaluated in light of new toxicological data. Recent in vitro studies using human hepatocyte models have shown that one diastereomer may exhibit slightly higher cytotoxicity at concentrations far exceeding therapeutic levels. However, regulatory agencies have concluded that the mixture remains safe for use in pharmaceutical synthesis when proper quality control measures are implemented.

Looking forward, researchers are exploring the potential of Ibuprofen Carboxylic Acid derivatives as novel anti-inflammatory agents with improved selectivity. Computational modeling studies predict that certain modified versions of the compound could selectively target COX-2 over COX-1, potentially reducing gastrointestinal side effects associated with traditional NSAIDs. These findings open new avenues for drug development while maintaining the structural motif associated with CAS 15935-54-3.

In conclusion, recent research on Ibuprofen Carboxylic Acid (Mixture of Diastereomers) and its associated CAS number 15935-54-3 has provided valuable insights into stereochemical influences on drug metabolism, innovative synthesis methods, and potential therapeutic applications. These advances contribute to our fundamental understanding of NSAID chemistry while offering practical improvements for pharmaceutical manufacturing and patient care.